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Compound of Interest

Compound Name:
3-Amino-n,n-

dimethylbenzenesulfonamide

Cat. No.: B1267554 Get Quote

Essential Safety and Handling Guide: 3-Amino-
n,n-dimethylbenzenesulfonamide
This guide provides immediate, essential safety and logistical information for handling 3-
Amino-n,n-dimethylbenzenesulfonamide (CAS: 6274-18-6). Adherence to these procedures

is critical for ensuring the safety of researchers, scientists, and drug development

professionals. The information is based on available safety data for the compound and

structurally related chemicals.

Chemical Identifier:

Name: 3-Amino-n,n-dimethylbenzenesulfonamide

CAS Number: 6274-18-6

Molecular Formula: C₈H₁₂N₂O₂S

Hazard Summary: Based on available information, this compound is classified with the

following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling 3-
Amino-n,n-dimethylbenzenesulfonamide.

PPE Category Specifications Rationale

Eye and Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields. A face shield should

be used if there is a risk of

splashing.

To prevent eye contact which

can cause serious irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before each use.

To prevent skin contact and

subsequent irritation.

Skin and Body Protection

A lab coat or chemical-

resistant apron. Long pants

and closed-toe shoes are

required.

To protect skin from accidental

contact and irritation.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If dust or aerosols may

be generated and a fume hood

is not available, a NIOSH-

approved respirator with a

particulate filter is

recommended.

To prevent inhalation, which

may cause respiratory tract

irritation.
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Operational Plan: Step-by-Step Handling Protocol
Engineering Controls:

Work in a well-ventilated laboratory.

For all procedures that may generate dust or aerosols (e.g., weighing, transferring, preparing

solutions), a certified chemical fume hood is required.

Ensure that an eyewash station and a safety shower are readily accessible.

Experimental Workflow:
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Experimental Workflow for Handling 3-Amino-n,n-dimethylbenzenesulfonamide

Preparation

Don PPE

Weighing & Transfer
(in fume hood)

Dissolution
(in fume hood)

Reaction Setup

Work Area Decontamination

Waste Disposal

Doff PPE

Hand Washing
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Caption: A step-by-step workflow for the safe handling of 3-Amino-n,n-
dimethylbenzenesulfonamide.

Methodology:

Preparation: Before starting, ensure you have read and understood the available safety

information for 3-Amino-n,n-dimethylbenzenesulfonamide. The work area within the

chemical fume hood should be clean and uncluttered. Assemble all necessary equipment

and reagents.

Personal Protective Equipment: Put on all required PPE as detailed in the table above.

Weighing and Transfer: To prevent the generation of dust, handle the solid material carefully.

When weighing, do so within the fume hood. Use a spatula for transferring the solid and

avoid creating dust clouds. Ensure the container is securely closed after use.

Dissolution: When preparing solutions, slowly add the solid to the solvent to prevent

splashing. If heating is necessary, use a controlled heating source like a heating mantle.

Post-Handling: After handling the chemical, thoroughly wash your hands and any exposed

skin with soap and water. Clean and decontaminate the work area and any equipment used.

PPE Removal: Remove PPE in a manner that avoids cross-contamination. Typically, gloves

are removed first, followed by the lab coat and then eye protection.

Disposal Plan
Proper disposal of waste contaminated with 3-Amino-n,n-dimethylbenzenesulfonamide is

crucial to prevent environmental contamination and ensure laboratory safety.

Waste Segregation and Disposal Workflow:
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Waste Disposal Workflow

Waste Generation

Contaminated with
3-Amino-n,n-dimethylbenzenesulfonamide?

Contaminated Solid Waste
(gloves, paper towels, etc.)

Yes, Solid

Contaminated Liquid Waste
(solvents, reaction mixtures)

Yes, Liquid

Non-Hazardous Waste

No

Collect in Labeled
Hazardous Solid Waste Container

Collect in Labeled
Hazardous Liquid Waste Container

Dispose via Institutional EHS Guidelines

Click to download full resolution via product page

Caption: Decision tree for the proper segregation and disposal of waste.

Disposal Protocols:

Contaminated Solid Waste: All disposable items that have come into contact with 3-Amino-
n,n-dimethylbenzenesulfonamide, such as gloves, weigh boats, and paper towels, must
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be considered hazardous waste. These items should be collected in a designated and clearly

labeled hazardous waste container.

Contaminated Liquid Waste: Unused solutions and waste from experimental procedures

containing 3-Amino-n,n-dimethylbenzenesulfonamide should be collected in a labeled,

sealed, and appropriate hazardous waste container. Do not pour this chemical down the

drain.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous liquid waste.

Consult EHS: Always follow your institution's specific guidelines for hazardous waste

disposal. Contact your Environmental Health and Safety (EHS) department for detailed

instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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